N-(2-chlorobenzyl)-2-((3-isobutyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[3-(2-methylpropyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H20ClN3O2S2/c1-12(2)10-23-18(25)17-15(7-8-26-17)22-19(23)27-11-16(24)21-9-13-5-3-4-6-14(13)20/h3-8,12H,9-11H2,1-2H3,(H,21,24)
• InChI Key: COHYFSBDEKSCOT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C19H20ClN3O2S2
• Molecular Weight: 422.0 g/mol

Description

N-(2-chlorobenzyl)-2-((3-isobutyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H20ClN3O2S2 and its molecular weight is 421.96. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorobenzyl)-2-((3-isobutyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorobenzyl)-2-((3-isobutyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

One study focused on the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, exploring their potential as anticonvulsants. The compounds showed moderate anticonvulsant activity in a rat model, with certain derivatives demonstrating significant effects in extending the latency period and reducing the severity and duration of seizures (Severina et al., 2020).

Acyl-Coenzyme A: Cholesterol O-Acyltransferase Inhibition

Another study identified a compound with a similar structural scaffold as a potent inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase-1 (ACAT-1). This compound demonstrated significant improvement in oral absorption and aqueous solubility, suggesting potential therapeutic applications for diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase

Various studies have synthesized and evaluated compounds with a similar molecular structure as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), highlighting their potential as antitumor agents. These compounds exhibited promising inhibitory activities against both enzymes, indicating their potential in cancer treatment (Gangjee et al., 2008; Gangjee et al., 2009).

Central Nervous System Depressant Activity

Research on derivatives of 2-chloromethyl-3-N-substituted arylthieno (2,3-d)pyrimidin-4-ones indicated marked sedative action, suggesting their application as central nervous system depressants (Manjunath et al., 1997).

Antimicrobial Activity

Another study synthesized a series of derivatives as antimicrobial agents, demonstrating good antibacterial and antifungal activities comparable to standard drugs. This suggests the potential application of these compounds in developing new antimicrobial treatments (Hossan et al., 2012).